Cas no 50727-94-1 (2-Oxiranemethanol,3-methyl-3-(4-methyl-3-penten-1-yl)-)

• Product Name: 2-Oxiranemethanol,3-methyl-3-(4-methyl-3-penten-1-yl)-
• CAS No: 50727-94-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 371925
• PubChem ID: 530403
• Update Time: 2025-04-19

2-Oxiranemethanol,3-methyl-3-(4-methyl-3-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol,3-methyl-3-(4-methyl-3-penten-1-yl)-
• 2,3-Epoxy-3,7-dimethyloct-6-enol
• [3-methyl-3-(4-methylpent-3-en-1-yl)oxiran-2-yl]methanol
• 50727-94-1
• trans-Linaloloxide
• DTXSID40964970
• EINECS 256-740-1
• SCHEMBL310618
• [3-Methyl-3-(4-methyl-3-pentenyl)-2-oxiranyl]methanol #
• [3-methyl-3-(4-methyl-pent-3-enyl)-oxiran-2-yl]-methanol
• 3-Methyl-3-(4-methyl-3-penten-1-yl)-2-oxiranemethanol
• Oxiranemethanol, 3-methyl-3-(4-methyl-3-pentenyl)-
• NS00058295
• ZAP6AZ2WW7
• 2-Oxiranemethanol, 3-methyl-3-(4-methyl-3-penten-1-yl)-
• racemic nerol oxide
• (2S,3S)-Epoxygeraniol
• [3-Methyl-3-(4-methyl-3-pentenyl)-2-oxiranyl]methanol
• AKOS015905963
• 6-Octen-1-ol, 2,3-epoxy-3,7-dimethyl-
• 3,7-DIMETHYL-2,3-EPOXY-6-OCTEN-1-OL
• 82188-73-6
• [3-methyl-3-(4-methylpent-3-enyl)oxiran-2-yl]methanol

• Inchi： 1S/C10H18O2/c1-8(2)5-4-6-10(3)9(7-11)12-10/h5,9,11H,4,6-7H2,1-3H3
• InChI Key： RZRBXGPSHVAUQO-UHFFFAOYSA-N
• SMILES： O1C(CO)C1(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides